Cas no 2228473-78-5 (2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228473-78-5
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 6221048
• PubChem ID: 165659340
• Update Time: 2025-08-02

2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid
• EN300-1852478
• 2228473-78-5

• Inchi： 1S/C10H6F4O2/c11-5-2-6(12)9(14)7(8(5)13)3-1-4(3)10(15)16/h2-4H,1H2,(H,15,16)
• InChI Key： PNAVOBINNOAVEK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1CC1C(=O)O)F)F)F

Computed Properties

• Exact Mass: 234.03039208g/mol
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228473-78-5)

2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228473-78-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a cyclopropane ring substituted with a tetrafluorophenyl group and a carboxylic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various research and industrial applications.

The tetrafluorophenyl group is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule. This property is particularly useful in the design of molecules for pharmaceutical and materials science applications. The cyclopropane ring, on the other hand, introduces steric constraints that can affect the conformational flexibility and binding affinity of the molecule. The carboxylic acid functionality provides a versatile handle for further chemical modifications, such as esterification or amide formation, which can be crucial for optimizing the compound's properties.

Recent studies have explored the potential of 2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid in various contexts. One notable area of research is its use as an intermediate in the synthesis of more complex molecules. For instance, a study published in the Journal of Organic Chemistry reported the efficient synthesis of this compound using a palladium-catalyzed cross-coupling reaction. This method not only improved the yield but also enhanced the purity of the final product, making it suitable for further derivatization.

In the realm of medicinal chemistry, 2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid has shown promise as a scaffold for drug discovery. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. A recent paper in Bioorganic & Medicinal Chemistry Letters described the synthesis and biological evaluation of several derivatives of this compound. The results indicated that certain derivatives exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in treating inflammatory diseases.

Moreover, the physical properties of 2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid have been extensively studied. Its solubility in various solvents and its thermal stability are important factors to consider for both synthetic and analytical purposes. A study published in Chemical Communications reported that this compound exhibits excellent thermal stability up to 150°C, which is advantageous for high-temperature reactions and storage conditions.

The spectroscopic characterization of 2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid has also been well-documented. Nuclear Magnetic Resonance (NMR) spectroscopy has been used to confirm its structure and to study its conformational behavior in solution. Infrared (IR) spectroscopy has provided insights into the vibrational modes associated with the tetrafluorophenyl and carboxylic acid groups. These spectroscopic techniques are essential for quality control and structural elucidation in both research and industrial settings.

In summary, 2-(2,3,5,6-tetrafluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2228473-78-5) is a versatile compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.